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Compound of Interest

Compound Name: Zinc sorbate

CAS No.: 5045-91-0

Cat. No.: B15936361

Get Quote

This technical guide provides a comprehensive overview of the molecular weight of zinc
sorbate, intended for researchers, scientists, and professionals in drug development. This

document outlines the chemical formula, the atomic weights of its constituent elements, and

the calculation of its molecular weight. Additionally, a general experimental protocol for

molecular weight determination is discussed.

Chemical Structure and Formula
Zinc sorbate is the zinc salt of sorbic acid. Its chemical formula is C₁₂H₁₄O₄Zn.[1][2][3] This

formula indicates that a single molecule of zinc sorbate contains 12 carbon atoms, 14

hydrogen atoms, 4 oxygen atoms, and one zinc atom.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for zinc sorbate is detailed below, using the standard atomic weights of each

element.

The standard atomic weights for the elements in zinc sorbate are as follows:
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Zinc Zn 65.38

The molecular weight of zinc sorbate (C₁₂H₁₄O₄Zn) is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of O atoms × Atomic weight of O) + (Number of Zn atoms × Atomic weight of Zn)

(12 × 12.011) + (14 × 1.008) + (4 × 15.999) + (1 × 65.38) = 144.132 + 14.112 + 63.996 + 65.38

= 287.62 g/mol

Published sources report the molecular weight of zinc sorbate to be approximately 287.6

g/mol [1] or 287.63 g/mol .[2][4]

Tabulated Quantitative Data
For clarity and ease of comparison, the quantitative data for the molecular weight calculation of

zinc sorbate is summarized in the table below.
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total
Contribution
to Molecular
Weight ( g/mol
)

Carbon C 12 12.011 144.132

Hydrogen H 14 1.008 14.112

Oxygen O 4 15.999 63.996

Zinc Zn 1 65.38 65.38

Total 31 287.62

Experimental Determination of Molecular Weight
While the molecular weight can be calculated from the chemical formula, it is often confirmed

experimentally. Mass spectrometry is a powerful analytical technique used for this purpose.

Sample Preparation: A small amount of the zinc sorbate sample is dissolved in a suitable

solvent.

Ionization: The sample is introduced into the mass spectrometer, where it is vaporized and

ionized. Common ionization techniques include Electrospray Ionization (ESI) or Matrix-

Assisted Laser Desorption/Ionization (MALDI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) in a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus the m/z ratio.

Data Analysis: The molecular weight is determined from the m/z value of the molecular ion

peak in the mass spectrum.

Visualization of Molecular Weight Calculation
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The following diagram illustrates the logical workflow for calculating the molecular weight of

zinc sorbate from its constituent elements.

Constituent Elements

Calculation Final Result

Carbon (C)
12 atoms × 12.011 g/mol

Summation

Hydrogen (H)
14 atoms × 1.008 g/mol

Oxygen (O)
4 atoms × 15.999 g/mol

Zinc (Zn)
1 atom × 65.38 g/mol

Molecular Weight of
Zinc Sorbate
287.62 g/mol

Click to download full resolution via product page

Calculation workflow for the molecular weight of zinc sorbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Weight of
Zinc Sorbate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15936361/docs#an-in-depth-technical-guide-to-the-
molecular-weight-of-zinc-sorbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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